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Compound of Interest

Compound Name: Tert-butyl pivalate

Cat. No.: B097859

Essential Safety and Handling Guide for Tert-
butyl Pivalate

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Tert-butyl pivalate. Adherence to
these guidelines is essential for ensuring laboratory safety and minimizing exposure risks.

Tert-butyl pivalate is classified as a combustible liquid.[1] It is crucial to handle this chemical
with appropriate safety measures to prevent accidents and ensure personal and environmental
safety.

Personal Protective Equipment (PPE)

The primary defense against chemical exposure is the correct use of personal protective
equipment. The following table summarizes the recommended PPE for handling Tert-butyl
pivalate.
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PPE Category

Recommendation

Specifications & Rationale

Eye and Face Protection

Safety glasses with side-

shields or goggles

Must conform to OSHA's 29
CFR 1910.133 or European
Standard EN166. This protects

against splashes.[1]

Hand Protection

Chemical-resistant gloves

Nitrile rubber gloves are
recommended. Always inspect
gloves for tears or holes before

use.[2]

Skin and Body Protection

Lab coat or protective suit

Wear appropriate protective
clothing to prevent skin
contact.[1][3]

Respiratory Protection

Use in a well-ventilated area. A
respirator may be needed for
work in confined spaces or

during spills.

Ensure adequate ventilation. If
exposure limits are exceeded,
a full-face respirator with a

particle filter is recommended.

[1]3]

Quantitative Safety Data

The following table summarizes key quantitative data for Tert-butyl pivalate.

Property Value

Boiling Point 134 -135°C/273.2 - 275 °F[2]
Flash Point 68 °C / 154.4 °F

Molecular Formula C9 H18 02[2]

Molecular Weight 158.24 g/mol

Standard Operating Procedure

The following workflow outlines the standard procedure for the safe handling of Tert-butyl

pivalate in a laboratory setting.
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Standard Operating Procedure for Handling Tert-butyl Pivalate
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Caption: Workflow for the safe han

dling of Tert-butyl pivalate.
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Emergency and Disposal Plans

Immediate and appropriate action is critical in the event of a spill or exposure.

First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Get medical attention.[1]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If symptoms
occur, seek medical attention.[1]

 Inhalation: Move to fresh air. If symptoms occur, get medical attention.[1]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention
if symptoms occur.[1]

Spill Response:

In the event of a spill, follow the procedures outlined in the diagram below.
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Caption: Logical workflow for responding to a Tert-butyl pivalate spill.
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Disposal Plan:
All waste containing Tert-butyl pivalate must be treated as hazardous waste.

o Chemical Waste: Collect all residual chemical and contaminated materials in a clearly
labeled, sealed, and compatible waste container.

o Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be collected
in a designated hazardous waste container.

e Regulations: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[1] Do not empty into drains.[1]

Handling and Storage

o Handling: Wear personal protective equipment and ensure adequate ventilation. Avoid
contact with skin, eyes, and clothing. Avoid ingestion and inhalation. Keep away from open
flames, hot surfaces, and sources of ignition.[1]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Keep away
from heat, sparks, and flame.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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